Cas no 3062-66-6 (Propanoic acid,3-(octadecylthio)-)

• Product Name: Propanoic acid,3-(octadecylthio)-
• CAS No: 3062-66-6
• MF: C₂₁H₄₂O₂S
• MW: 358.621985912323
• CID: 314406
• PubChem ID: 170092
• Update Time: 2025-04-19

Propanoic acid,3-(octadecylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(octadecylthio)-
• 3-octadecyl-furan
• 3-octadecylmercapto-propionic acid
• 3-Octadecylmercapto-propionsaeure
• CTK2B8721
• Furan, 3-octadecyl-
• SureCN1532418
• CDBQZFAWRRUUIC-UHFFFAOYSA-N
• 3-(octadecylsulfanyl)propanoic acid
• NSC-8531
• 3062-66-6
• DTXSID30952886
• SCHEMBL1170198
• NSC8531
• 3-(Octadecylthio)propionic acid

• Inchi： 1S/C21H42O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24-20-18-21(22)23/h2-20H2,1H3,(H,22,23)
• InChI Key： CDBQZFAWRRUUIC-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 358.29076
• Monoisotopic Mass: 358.291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 0.934
• Boiling Point: 477.4°Cat760mmHg
• Flash Point: 242.5°C
• Refractive Index: 1.479
• PSA: 37.3
• LogP: 7.45580